Cas no 1449516-31-7 (2-Ethyl-4-thiophen-3-ylaniline)
1449516-31-7 structure
Product Name:2-Ethyl-4-thiophen-3-ylaniline
CAS No:1449516-31-7
MF:C12H13NS
MW:203.30332159996
CID:2112861
Update Time:2023-08-04
2-Ethyl-4-thiophen-3-ylaniline Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-4-(3-thienyl)Benzenamine
- 2-Ethyl-4-thiophen-3-ylaniline
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- Inchi: 1S/C12H13NS/c1-2-9-7-10(3-4-12(9)13)11-5-6-14-8-11/h3-8H,2,13H2,1H3
- InChI Key: BNZKGYZPXZJJKZ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CC=C(C(=C1)CC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Topological Polar Surface Area: 54.3
2-Ethyl-4-thiophen-3-ylaniline Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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